3-Iodophenyl acetate
Overview
Description
3-Iodophenyl acetate is a useful research compound. Its molecular formula is C8H7IO2 and its molecular weight is 262.04 g/mol. The purity is usually 95%.
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Scientific Research Applications
Role in Plant-Insect Interactions : A study by Williams et al. (2008) explored the role of plant volatiles in modifying the behavior of parasitoids and predators. They found that certain plant volatiles, emitted in response to herbivore attack, can influence the behavior of natural enemies of the herbivores, indicating potential applications in pest management strategies (Williams et al., 2008).
Synthesis of Bioactive Compounds : Gupta et al. (2004) described the use of a related compound, 1-(2-Iodophenyl)-1H-tetrazole, as a ligand in Heck reactions, a method used in organic synthesis to couple aryl halides with alkenes. This has implications for the synthesis of complex organic molecules, including pharmaceuticals (Gupta et al., 2004).
Development of Photodynamic Therapy Agents : Al-Raqa et al. (2017) synthesized a novel lutetium(III) acetate phthalocyanine for use in photodynamic therapy, a treatment method for cancer. This research highlights the potential of such compounds in developing new therapies for diseases like cancer (Al-Raqa et al., 2017).
Green Chemistry in Pharmaceutical Research : Costa et al. (2012) discussed the application of green chemistry principles in the synthesis of biaryls via Suzuki coupling, a technique relevant in pharmaceutical research. This aligns with the broader shift towards more sustainable practices in chemical synthesis (Costa et al., 2012).
Iodination Reactions in Organic Chemistry : Fukuyama et al. (1987) investigated the iodination of acetophenones, a process important in the synthesis of various organic compounds. This research contributes to understanding the mechanisms of iodine incorporation in organic molecules (Fukuyama et al., 1987).
Radiopharmaceutical Development : Tedjamulia et al. (1985) studied the brain-specific delivery of radioiodinated compounds using dihydropyridine carriers. This research is crucial in the development of radiopharmaceuticals for imaging and therapy (Tedjamulia et al., 1985).
Advancements in Organic Synthesis Techniques : Moteki et al. (2014) presented a method for oxidizing unactivated Csp3H bonds, a challenge in organic chemistry. This research contributes to the development of more efficient and diverse synthetic pathways (Moteki et al., 2014).
Metabolism of Radiopharmaceuticals : Yamamichi et al. (1995) and Kropp et al. (1999) investigated the metabolism of BMIPP, a radiopharmaceutical, in the myocardium. This research is crucial for understanding the behavior of these compounds in medical imaging (Yamamichi et al., 1995), (Kropp et al., 1999).
Safety and Hazards
While specific safety and hazard information for 3-Iodophenyl acetate is not available, it’s generally recommended to avoid breathing in the mist, gas, or vapors of similar compounds . Contact with skin and eyes should be avoided, and personal protective equipment, including chemical impermeable gloves, should be worn .
Mechanism of Action
Biochemical Pathways
It’s worth noting that compounds similar to 3-iodophenyl acetate, such as indole-3-acetic acid (iaa), have been reported to be involved in several biochemical pathways in microorganisms, including the indole-3-acetamide pathway, indole-3-pyruvate pathway, tryptamine pathway, indole-3-acetonitrile pathway, tryptophan side chain oxidase pathway, and non-tryptophan dependent pathway
Action Environment
The action, efficacy, and stability of this compound could potentially be influenced by various environmental factors . These could include the pH of the environment, the presence of other chemical species, and temperature.
Properties
IUPAC Name |
(3-iodophenyl) acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7IO2/c1-6(10)11-8-4-2-3-7(9)5-8/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWGMUQGQHHKINA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC(=CC=C1)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7IO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10518207 | |
Record name | 3-Iodophenyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10518207 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
42861-71-2 | |
Record name | 3-Iodophenyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10518207 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.